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Compound of Interest

Compound Name: 1-Bromooctane-1,1-D2

Cat. No.: B3044220 Get Quote

Essential Safety and Handling Guide for 1-
Bromooctane-1,1-D2
This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromooctane-1,1-D2 (CAS No. 86423-34-9).[1][2] For the purposes of laboratory safety, the

handling, personal protective equipment, and disposal protocols for this deuterated compound

are identical to those for its non-deuterated analog, 1-Bromooctane (CAS No. 111-83-1), due to

their shared chemical hazards.[3]

Hazard Identification
1-Bromooctane is a combustible liquid that can cause skin and serious eye irritation.[4][5] It is

also very toxic to aquatic life with long-lasting effects. Adherence to proper personal protective

equipment (PPE) protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure. All PPE

should be inspected for integrity before each use.
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Protection Type Specific Recommendations Standards & Justification

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting

chemical goggles. A face

shield may be required if the

situation warrants.

Must conform to government

standards such as EN166 (EU)

or NIOSH (US). Goggles are

recommended any time a

splash of chemicals could

reach the eyes.

Hand Protection
Butyl rubber or Nitrile gloves

are recommended.

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws.

Body Protection

Impervious protective clothing,

such as a lab coat. For larger

quantities or significant spill

risk, a chemically resistant

apron or suit is recommended.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or for

emergency/large-scale use, a

NIOSH-approved respirator

with organic vapor (OV)

cartridges is required.

A risk assessment should

determine if air-purifying

respirators are necessary.

Footwear
Protective, closed-toe

footwear.

Sturdy, closed-toe shoes must

be worn in the laboratory at all

times.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 1-Bromooctane-1,1-D2.

Preparation and Engineering Controls
Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been tested.

Ignition Sources: As a combustible liquid, keep it away from heat, sparks, open flames, and

hot surfaces. No smoking. Use explosion-proof electrical, ventilating, and lighting equipment.

Incompatible Materials: Store away from strong oxidizing agents and strong bases.

Handling
Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe vapors or mist.

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly with soap and water after handling. Remove and wash contaminated clothing

before reuse.

Storage
Container: Store in the original, tightly closed container. Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.

Location: Store in a cool, dry, and well-ventilated place. Protect containers from physical

damage.
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Preparation Phase

PPE Selection

Handling & Disposal

Post-Handling

Task: Handle
1-Bromooctane-1,1-D2

Assess Risks:
- Combustible

- Skin/Eye Irritant
- Aquatic Toxin

Verify Engineering Controls:
- Fume Hood Operational?

- Eyewash/Shower Accessible?

Select Appropriate PPE

Wear Required PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves

- Lab Coat
- Closed-toe Shoes

Proceed with Handling:
- Avoid contact & inhalation

- No ignition sources

Spill Occurred?

Follow Spill Protocol:
- Evacuate & Ventilate

- Contain & Absorb
- Dispose as HazWaste

Yes

Dispose of Waste:
- Segregate as Halogenated Waste
- Use Labeled, Sealed Container

No

Decontaminate:
- Clean work area

- Wash hands thoroughly

Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Bromooctane-1,1-D2.
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Emergency Procedures
First Aid Measures

Exposure Route Action

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician if irritation occurs or persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.

Accidental Release Measures (Spills)
Evacuate & Secure: Clear the area of personnel and move upwind. Remove all sources of

ignition.

Ventilate: Increase ventilation in the area.

Contain: Prevent the spillage from entering drains or water courses. Contain and absorb the

spill with sand, earth, inert material, or vermiculite.

Clean-up: Collect recoverable product into labeled containers for recycling or disposal. Place

absorbed material and residues in a suitable, sealed, and labeled container for disposal.

Decontaminate: Wash the spill area and prevent runoff into drains.

Disposal Plan
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The primary principle for disposing of 1-Bromooctane-1,1-D2 is to treat it as halogenated

organic waste.

Waste Segregation
Crucial Step: This waste must be segregated from non-halogenated waste streams. Mixing

halogenated and non-halogenated waste significantly increases disposal costs and

complexity. Do not mix with acids, bases, or oxidizers.

Collection and Storage
Container: Use a designated, compatible, and clearly labeled hazardous waste container.

The container must be kept closed when not in use.

Labeling: Affix a fully completed hazardous waste tag to the container as soon as the first

drop of waste is added. The label must identify the contents as "Halogenated Organic

Waste" and list all chemical constituents and their approximate percentages.

Storage: Store the waste container in a designated satellite accumulation area, such as a

ventilated cabinet for hazardous materials, away from ignition sources.

Final Disposal
Professional Disposal: Arrange for disposal through a licensed professional waste disposal

company. Never dispose of this chemical down the drain or in the general trash.

Recommended Method: The recommended method of disposal is combustion in a chemical

incinerator equipped with an afterburner and scrubber to handle the resulting hydrogen

bromide gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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